Cas no 72436-99-8 (2-amino-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one)

• Product Name: 2-amino-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• CAS No: 72436-99-8
• MF: C₆H₇N₅O
• MW: 165.152679681778
• MDL: MFCD00227182
• CID: 862602
• PubChem ID: 350273
• Update Time: 2025-11-02

2-amino-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-5-METHYL-4H-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-7-ONE
• 2-AMINO-5-METHYL-4H-[1,2,4]TRIAZOLO[1,5-A]-PYRIMIDIN-7-ONE
• 2-amino-5-(methoxy)benzenethiol
• 2-amino-5-methoxybenzene-1-thiol
• 2-amino-5-methoxy-benzenethiol
• 2-amino-5-methoxy-o-benzenethiol
• 2-Amino-5-methoxythiophenol
• 2-amino-5-methoxy-thiophenole
• 2-amino-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7(1H)-one
• 2-azanyl-5-methoxy-benzenethiol
• AC1L5UJH
• AC1Q56K7
• NSC36967
• PubChem21901
• SureCN774655
• 2-amino-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• CS-0317868
• HMS587E19
• AKOS005750457
• 2-amino-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-ol
• NSC509218
• F0451-0040
• 72436-99-8
• 2-Amino-6-methyl-4-oxo-1,3,3a,7-tetrazaindene
• 2-Imino-5-methyl-1,2-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-7-ol
• XCA43699
• 2-Amino-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-ol
• FS-1970
• Oprea1_676749
• AKOS000274753
• DTXSID90961196
• [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 2-amino-5-methyl-
• MFCD00227182
• 2-amino-5-methyl-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• F1274-0263
• [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 2-amino-5-methyl-
• Oprea1_351695
• ChemDiv1_000107
• 40775-79-9
• EN300-64487
• 2-Amino-7-hydroxy-5-methyl-s-triazolo[1,5-a]pyrimidine
• 2-amino-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one
• 2-amino-7-methyl-4-hydro-1,2,4-triazolo[1,5-a]pyrimidin-5-ol
• SCHEMBL9678451
• 2-amino-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one
• SDCCGMLS-0065552.P001
• 2-Amino-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one, AldrichCPR
• MFCD00460137
• SR-01000388979-1
• AM20120700
• AKOS000301471
• 2-Amino-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-ol #
• NSC-509218
• SR-01000388979
• Z1262327457
• 2-amino-5-methyl-4 h-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• 2-amino-5-methyl-3H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• AKOS022103114
• STL321863
• G83791
• ALBB-031609
• DB-346833
• 2-amino-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7(3H)-one
• BBL011638
• STK724405
• 2-amino-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7(1H)-one
• STK709254
• STL150672
• AG-670/31126059
• BBL009832

• MDL： MFCD00227182
• Inchi： 1S/C6H7N5O/c1-3-2-4(12)11-6(8-3)9-5(7)10-11/h2H,1H3,(H3,7,8,9,10)
• InChI Key： PQJWDADCCRTLQZ-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)N=C2N=C(N)NN21

Computed Properties

• Exact Mass: 165.06521
• Monoisotopic Mass: 165.06505986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 83.08

2-amino-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-amino-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one

Comprehensive Overview of 2-amino-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one (CAS No. 72436-99-8)

2-amino-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one (CAS No. 72436-99-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and versatile applications. This compound belongs to the triazolopyrimidine family, which is known for its broad spectrum of biological activities. Researchers and industry professionals are increasingly interested in this molecule for its potential in drug development and crop protection solutions.

The chemical structure of 2-amino-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one features a fused triazole and pyrimidine ring system, which contributes to its stability and reactivity. This structural motif is particularly valuable in medicinal chemistry, where it serves as a key scaffold for designing novel therapeutic agents. Recent studies have explored its role as a building block for kinase inhibitors and antimicrobial agents, addressing some of the most pressing challenges in modern healthcare.

In the agricultural sector, derivatives of 2-amino-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one have shown promise as plant growth regulators and pesticides. With the growing demand for sustainable farming practices, this compound is being investigated for its eco-friendly properties and efficacy in controlling pests and diseases. Its mode of action often involves interference with essential metabolic pathways in target organisms, making it a valuable tool for integrated pest management systems.

The synthesis of 2-amino-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one typically involves multi-step reactions starting from readily available precursors. Key steps may include cyclization, amination, and methylation processes, which are optimized for yield and purity. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to characterize the compound and ensure its quality for research and industrial applications.

From a commercial perspective, the market for triazolopyrimidine derivatives is expanding, driven by their applications in pharmaceuticals and agriculture. Companies specializing in fine chemicals and custom synthesis are increasingly offering 2-amino-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one as a building block for further chemical modifications. The compound's versatility and potential for innovation make it a valuable asset in the chemical industry.

Recent advancements in computational chemistry and molecular modeling have further enhanced the understanding of 2-amino-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one and its interactions with biological targets. These tools enable researchers to predict the compound's behavior and optimize its properties for specific applications, reducing the time and cost associated with experimental trials.

Environmental and safety considerations are also critical when working with 2-amino-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one. Proper handling, storage, and disposal procedures must be followed to minimize risks to human health and the environment. Regulatory agencies worldwide provide guidelines for the safe use of such compounds, ensuring compliance with international standards.

In conclusion, 2-amino-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one (CAS No. 72436-99-8) is a compound of significant scientific and industrial interest. Its unique structure, diverse applications, and potential for innovation make it a focal point in ongoing research and development efforts. As the demand for novel pharmaceuticals and agrochemicals continues to grow, this compound is poised to play a pivotal role in addressing global challenges in health and agriculture.